Cas no 1380749-50-7 (2,4-Dimethyl-N-(phenyl(pyridin-3-yl)methyl)pyrimidine-5-carboxamide)
2,4-Dimethyl-N-(phenyl(pyridin-3-yl)methyl)pyrimidine-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dimethyl-N-(phenyl(pyridin-3-yl)methyl)pyrimidine-5-carboxamide
-
- Inchi: 1S/C19H18N4O/c1-13-17(12-21-14(2)22-13)19(24)23-18(15-7-4-3-5-8-15)16-9-6-10-20-11-16/h3-12,18H,1-2H3,(H,23,24)
- InChI Key: FCKYZYRDRYWDPT-UHFFFAOYSA-N
- SMILES: C1(C)=NC=C(C(NC(C2=CC=CC=C2)C2=CC=CN=C2)=O)C(C)=N1
2,4-Dimethyl-N-(phenyl(pyridin-3-yl)methyl)pyrimidine-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D457126-5mg |
2,4-Dimethyl-N-(phenyl(pyridin-3-yl)methyl)pyrimidine-5-carboxamide |
1380749-50-7 | 5mg |
$207.00 | 2023-05-18 | ||
| TRC | D457126-25mg |
2,4-Dimethyl-N-(phenyl(pyridin-3-yl)methyl)pyrimidine-5-carboxamide |
1380749-50-7 | 25mg |
$ 1200.00 | 2023-09-07 | ||
| TRC | D457126-50mg |
2,4-Dimethyl-N-(phenyl(pyridin-3-yl)methyl)pyrimidine-5-carboxamide |
1380749-50-7 | 50mg |
$1642.00 | 2023-05-18 |
2,4-Dimethyl-N-(phenyl(pyridin-3-yl)methyl)pyrimidine-5-carboxamide Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2,4-Dimethyl-N-(phenyl(pyridin-3-yl)methyl)pyrimidine-5-carboxamide
Research Brief on 2,4-Dimethyl-N-(phenyl(pyridin-3-yl)methyl)pyrimidine-5-carboxamide (CAS: 1380749-50-7)
The compound 2,4-Dimethyl-N-(phenyl(pyridin-3-yl)methyl)pyrimidine-5-carboxamide (CAS: 1380749-50-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and pyridine hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a lead compound in drug discovery programs.
Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. Researchers have employed advanced computational modeling techniques, such as molecular docking and quantitative structure-activity relationship (QSAR) analysis, to predict its binding affinity and selectivity towards specific kinase targets. These in silico approaches have been complemented by experimental validation, including enzymatic assays and cell-based studies, to confirm its biological activity.
One of the key findings from these studies is the compound's ability to inhibit certain kinases involved in inflammatory and oncogenic pathways. For instance, preliminary data suggest that 2,4-Dimethyl-N-(phenyl(pyridin-3-yl)methyl)pyrimidine-5-carboxamide exhibits potent inhibitory effects on JAK2 and FLT3 kinases, which are critical targets in the treatment of myeloproliferative disorders and acute myeloid leukemia (AML), respectively. The compound's selectivity profile, as determined by kinome-wide screening, indicates a favorable therapeutic window with minimal off-target effects.
In addition to its kinase inhibitory properties, this compound has also been investigated for its potential as a chemical probe in target identification and validation studies. Its modular structure allows for facile derivatization, enabling the generation of analogs with tailored physicochemical and biological properties. Recent synthetic efforts have focused on introducing substituents at the pyrimidine and phenyl rings to optimize solubility, metabolic stability, and bioavailability.
Despite these promising developments, challenges remain in translating this compound into a clinically viable therapeutic agent. Issues such as in vivo pharmacokinetics, toxicity, and formulation stability need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the development of this compound and its analogs.
In conclusion, 2,4-Dimethyl-N-(phenyl(pyridin-3-yl)methyl)pyrimidine-5-carboxamide represents a promising scaffold for the development of novel kinase inhibitors and chemical probes. Its unique structural features and biological activity profile make it a valuable tool for both basic research and drug discovery. Continued research efforts are expected to elucidate its full therapeutic potential and pave the way for its application in treating various diseases.
1380749-50-7 (2,4-Dimethyl-N-(phenyl(pyridin-3-yl)methyl)pyrimidine-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)